Cas no 366006-09-9 (Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-)

Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel- structure
366006-09-9 structure
Product Name:Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
CAS No:366006-09-9
MF:C7H12O4
MW:160.167782783508
CID:297419
Update Time:2024-01-27

Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
    • Cyclopentanecarboxylicacid, 3,4-dihydroxy-, methyl ester, (3S,4S)- (9CI)
    • Cyclopentanecarboxylic acid, 3,4-dihydroxy-, methyl ester, (3S,4S)- (9CI)
    • Cyclopentanecarboxylic acid, 3,4-dihydroxy-, methyl ester, (3R,4R)-rel-
    • Inchi: 1S/C7H12O4/c1-11-7(10)4-2-5(8)6(9)3-4/h4-6,8-9H,2-3H2,1H3/t5-,6-/m1/s1
    • InChI Key: CYYVMRLPIXEHHO-PHDIDXHHSA-N
    • SMILES: C1(C(OC)=O)C[C@@H](O)[C@H](O)C1

Computed Properties

  • Exact Mass: 160.074
  • Monoisotopic Mass: 160.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
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